Cas no 111895-03-5 (8-benzyl-8-azabicyclo[3.2.1]oct-3-ene)

8-benzyl-8-azabicyclo[3.2.1]oct-3-ene structure
111895-03-5 structure
Product Name:8-benzyl-8-azabicyclo[3.2.1]oct-3-ene
CAS No:111895-03-5
MF:C14H17N
MW:199.291483640671
CID:2607541
PubChem ID:71335845
Update Time:2025-04-21

8-benzyl-8-azabicyclo[3.2.1]oct-3-ene Chemical and Physical Properties

Names and Identifiers

    • 8-benzyl-8-azabicyclo[3.2.1]oct-3-ene
    • 8-Benzyl-8-azabicyclo[3.2.1]oct-2-ene
    • DTXSID30763737
    • 111895-03-5
    • Inchi: 1S/C14H17N/c1-2-5-12(6-3-1)11-15-13-7-4-8-14(15)10-9-13/h1-7,13-14H,8-11H2
    • InChI Key: YYBOLQIVTVSQJO-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)C2C=CCC1CC2

Computed Properties

  • Exact Mass: 199.136099547Da
  • Monoisotopic Mass: 199.136099547Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 3.2Ų
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